2-(Azetidin-3-yloxy)-N-(tert-pentyl)acetamide
Overview
Description
2-(Azetidin-3-yloxy)-N-(tert-pentyl)acetamide is a synthetic organic compound that belongs to the class of azetidine derivatives
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Azetidin-3-yloxy)-N-(tert-pentyl)acetamide typically involves the following steps:
Formation of Azetidine Ring: The azetidine ring can be synthesized through cyclization reactions involving suitable precursors.
Attachment of Acetamide Group: The acetamide group is introduced through acylation reactions using acetic anhydride or acetyl chloride.
Introduction of tert-Pentyl Group: The tert-pentyl group is added via alkylation reactions using tert-pentyl halides.
Industrial Production Methods
Industrial production methods may involve optimized reaction conditions, such as:
Catalysts: Use of specific catalysts to enhance reaction rates.
Temperature and Pressure: Controlled temperature and pressure conditions to maximize yield.
Purification: Techniques like crystallization, distillation, or chromatography to purify the final product.
Chemical Reactions Analysis
Types of Reactions
2-(Azetidin-3-yloxy)-N-(tert-pentyl)acetamide can undergo various chemical reactions, including:
Oxidation: Reaction with oxidizing agents to form oxidized derivatives.
Reduction: Reaction with reducing agents to form reduced derivatives.
Substitution: Nucleophilic or electrophilic substitution reactions to introduce different functional groups.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, hydrogen peroxide.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Substitution Reagents: Halides, sulfonates.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may introduce new functional groups.
Scientific Research Applications
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.
Medicine: Investigated for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials or chemical processes.
Mechanism of Action
The mechanism of action of 2-(Azetidin-3-yloxy)-N-(tert-pentyl)acetamide involves its interaction with specific molecular targets. These may include:
Enzymes: Inhibition or activation of specific enzymes.
Receptors: Binding to cellular receptors to modulate signaling pathways.
Pathways: Interference with metabolic or signaling pathways to exert its effects.
Comparison with Similar Compounds
Similar Compounds
- 2-(Azetidin-3-yloxy)-N-(tert-butyl)acetamide
- 2-(Azetidin-3-yloxy)-N-(tert-hexyl)acetamide
Uniqueness
2-(Azetidin-3-yloxy)-N-(tert-pentyl)acetamide is unique due to its specific tert-pentyl group, which may confer distinct chemical and biological properties compared to similar compounds.
Properties
Molecular Formula |
C10H20N2O2 |
|---|---|
Molecular Weight |
200.28 g/mol |
IUPAC Name |
2-(azetidin-3-yloxy)-N-(2-methylbutan-2-yl)acetamide |
InChI |
InChI=1S/C10H20N2O2/c1-4-10(2,3)12-9(13)7-14-8-5-11-6-8/h8,11H,4-7H2,1-3H3,(H,12,13) |
InChI Key |
LIJYJGZFECXJEL-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(C)NC(=O)COC1CNC1 |
Origin of Product |
United States |
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